N-(benzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-3-(phenylsulfonyl)propanamide hydrochloride
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Description
N-(benzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-3-(phenylsulfonyl)propanamide hydrochloride is a useful research compound. Its molecular formula is C23H28ClN3O4S2 and its molecular weight is 510.06. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
A series of new derivatives of the compound have been synthesized and characterized, demonstrating significant psychotropic, anti-inflammatory, and cytotoxic properties. These compounds have been found to possess marked sedative action, high anti-inflammatory activity, and selective cytotoxic effects on tumor cell lines, with some showing antimicrobial action (Zablotskaya et al., 2013).
Another study focused on the synthesis of new N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5-dihydro-1H-imidazole-2-carboxamides, revealing promising anticancer activity, suggesting their potential as new anticancer agents (Horishny et al., 2020).
Luminescent Properties for White Light Emission
Research on benzothiazole derivatives has identified their luminescent properties, which can be applied in the development of white-light-emitting devices. Three specific analogues were studied for their emission properties, with findings suggesting their potential use in creating white-light emission through doping in polymer matrices (Lu et al., 2017).
Anticonvulsant Activity and Computational Studies
Another area of research has explored the synthesis of benzothiazole coupled sulfonamide derivatives, evaluating their anticonvulsant potential. Among the synthesized compounds, some have shown promising results in models of maximal electroshock in mice, with computational studies suggesting strong interactions with target proteins (Khokra et al., 2019).
Antimicrobial and Antitubercular Agents
The synthesis and biological evaluation of novel derivatives have indicated their potent antimicrobial and antitubercular activities. Certain compounds have demonstrated significant activity against pathogenic bacterial strains, including Mycobacterium tuberculosis, offering insights into their potential therapeutic applications (Suresh Kumar et al., 2013).
Properties
IUPAC Name |
3-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)propanamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O4S2.ClH/c27-22(11-18-32(28,29)19-7-2-1-3-8-19)26(13-6-12-25-14-16-30-17-15-25)23-24-20-9-4-5-10-21(20)31-23;/h1-5,7-10H,6,11-18H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBFLNGSIHPIDJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCCN(C2=NC3=CC=CC=C3S2)C(=O)CCS(=O)(=O)C4=CC=CC=C4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28ClN3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
510.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.